DOTA-GA(tBu)4

• IUPAC Name: 5-[(2-methylpropan-2-yl)oxy]-5-oxo-4-[4,7,10-tris[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]pentanoic acid
• InChI: InChI=1S/C35H64N4O10/c1-32(2,3)46-28(42)23-36-15-17-37(24-29(43)47-33(4,5)6)19-21-39(26(13-14-27(40)41)31(45)49-35(10,11)12)22-20-38(18-16-36)25-30(44)48-34(7,8)9/h26H,13-25H2,1-12H3,(H,40,41)
• InChI Key: SUAUFMLRKFUOID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1CCN(CCN(CCN(CC1)CC(=O)OC(C)(C)C)C(CCC(=O)O)C(=O)OC(C)(C)C)CC(=O)OC(C)(C)C
• Molecular Formula: C35H64N4O10
• Molecular Weight: 700.9 g/mol

Description

This compound is known for its ability to form stable and inert complexes with metal ions under physiological conditions, making it an essential tool in the development of new metal-based imaging and therapeutic agents .

Scientific Research Applications

DOTA-GA(tBu)4 has numerous applications in scientific research, including:

Chemistry: Used as a chelating agent to form stable metal complexes for various chemical analyses.

Biology: Employed in the development of radiolabeled peptides for imaging biological processes.

Medicine: Utilized in positron emission tomography (PET) imaging and targeted radiotherapy for cancer treatment.

Industry: Applied in the production of diagnostic agents and therapeutic compounds.

Mechanism of Action

Target of Action

DOTA-GA(tBu)4 is primarily used as a macrocyclic chelator . Its main role is in medical imaging , where it binds to certain targets to enhance the contrast and clarity of the images.

Mode of Action

The compound interacts with its targets by forming stable complexes . This interaction enhances the visibility of the targets in medical imaging procedures .

Pharmacokinetics

It’s known that the compound exhibits favorable pharmacokinetics, with low unspecific uptake and high tumor accumulation in certain conditions .

Result of Action

The primary result of this compound’s action is the enhancement of medical imaging . By forming stable complexes with its targets, it improves the contrast and clarity of images, aiding in more accurate diagnosis and treatment planning.

Action Environment

The environment can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility can be significantly affected by the presence of hygroscopic DMSO . Furthermore, the compound’s stability can be influenced by storage conditions, with recommended storage at -20°C for the powder form and -80°C for the solvent form .

Safety and Hazards

DOTA-GA(tBu)4 is used for research purposes only. It is not sold to patients.

Future Directions

DOTA-GA(tBu)4 has potential for the management of prostate cancer. It is used in the development of new metal-based imaging and therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DOTA-GA(tBu)4 typically involves the preparation of the DOTA chelator from a cyclen precursor on a solid-phase support. This method allows for the efficient and cost-effective production of high-purity DOTA-linked peptides for imaging and therapy . The process includes the following steps:

Cyclen Precursor Preparation: Cyclen is prepared and functionalized with glutaric acid.

Solid-Phase Synthesis: The functionalized cyclen is linked to a solid-phase support, followed by the addition of tert-butyl ester groups to protect the carboxyl groups.

Purification: The final product is purified using reversed-phase high-performance liquid chromatography (RP-HPLC) to ensure high purity.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The use of automated solid-phase peptide synthesizers and large-scale RP-HPLC systems allows for the efficient production of this compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions

DOTA-GA(tBu)4 undergoes various chemical reactions, including:

Chelation: Forms stable complexes with metal ions such as gallium, lutetium, and others.

Substitution: The tert-butyl ester groups can be substituted with other functional groups to modify the compound’s properties.

Common Reagents and Conditions

Chelation: Metal ions (e.g., gallium, lutetium) are used under mild acidic conditions (pH 3.5 to 4.5) at elevated temperatures (95°C) to form stable complexes.

Substitution: Reagents such as trifluoroacetic acid can be used to remove the tert-butyl ester groups, allowing for further functionalization.

Major Products

Chelation Products: Stable metal complexes used in imaging and therapy.

Substitution Products: Modified DOTA derivatives with different functional groups for specific applications.

Comparison with Similar Compounds

Similar Compounds

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): A widely used chelator with similar properties but without the glutaric acid and tert-butyl ester groups.

DOTAGA (1,4,7,10-tetraazacyclododecane-1-glutaric acid-4,7,10-triacetic acid): Similar to DOTA-GA(tBu)4 but with different ester groups.

Uniqueness

This compound is unique due to its combination of glutaric acid and tert-butyl ester groups, which enhance its stability and versatility in forming metal complexes. This makes it particularly suitable for applications requiring high stability and specificity .